Aloin(mixture of A&B)

芦荟苷结构式

Chinese Name

芦荟苷

English Name

Aloin(mixture of A&B)

标识符

CAS No.

8015-61-0

Molecular Formula

C21H22O9

Molecular Weight

418.3980

Compound details reference Kuujia Chemical Encyclopedia: 8015-61-0

Druglikeness Data

Druglikeness Data

78 parameters, 11 categories · Click card to view detailed data

73%
57/78 druglikeness.fields
druglikeness.dataCompleteness
druglikeness.filled57
druglikeness.missing21
druglikeness.gapCategories
Solubility 0%Metabolic Stability 0%Absorption 33%
druglikeness.suggestPriority

Showing all 11 categories

MW
MW
418.3900
druglikeness.valid
TPSA
TPSA
180.6400
druglikeness.valid
pKa_acidic
pKa_acidic
6.8300
druglikeness.valid
pKa_basic
pKa_basic
-
LogP
LogP
0.1900
druglikeness.valid
LogD
LogD
-0.9700
druglikeness.valid
HBA
HBA
9
druglikeness.valid

water_solubility
water_solubility
-
gastric_fluid_solubility
gastric_fluid_solubility
-
intestinal_fluid_solubility
intestinal_fluid_solubility
-
solubility_ph_2
solubility_ph_2
-
solubility_ph_7_4
solubility_ph_7_4
-

Caco2_permeability
Caco2_permeability
-
MDCK_permeability
MDCK_permeability
-
BBB_permeability
BBB_permeability
Low
druglikeness.valid
corneal_permeability
corneal_permeability
-
HIA
HIA
Low
druglikeness.valid
bioavailability
bioavailability
-

PPB
PPB
-
VD
VD
-
tissue_distribution
tissue_distribution
-
blood_brain_barrier
blood_brain_barrier
Low
druglikeness.valid
placental_barrier
placental_barrier
Unknown
druglikeness.valid
milk_secretion
milk_secretion
Unknown
druglikeness.valid

liver_microsome_stability
liver_microsome_stability
-
plasma_stability
plasma_stability
-
half_life
half_life
-

CYP1A2_substrate
CYP1A2_substrate
Unknown
druglikeness.valid
CYP1A2_inhibitor
CYP1A2_inhibitor
Unknown
druglikeness.valid
CYP2C9_substrate
CYP2C9_substrate
Unknown
druglikeness.valid
CYP2C9_inhibitor
CYP2C9_inhibitor
Unknown
druglikeness.valid
CYP2C19_substrate
CYP2C19_substrate
Unknown
druglikeness.valid
CYP2C19_inhibitor
CYP2C19_inhibitor
Unknown
druglikeness.valid
CYP2D6_substrate
CYP2D6_substrate
Unknown
druglikeness.valid
CYP2D6_inhibitor
CYP2D6_inhibitor
Unknown
druglikeness.valid
CYP3A4_substrate
CYP3A4_substrate
Unknown
druglikeness.valid
CYP3A4_inhibitor
CYP3A4_inhibitor
Unknown
druglikeness.valid

UGT1A1_substrate
UGT1A1_substrate
Unknown
druglikeness.valid
UGT1A3_substrate
UGT1A3_substrate
Unknown
druglikeness.valid
UGT1A4_substrate
UGT1A4_substrate
Unknown
druglikeness.valid
UGT1A6_substrate
UGT1A6_substrate
Unknown
druglikeness.valid
UGT1A9_substrate
UGT1A9_substrate
Unknown
druglikeness.valid

Ames_test
Ames_test
No
druglikeness.valid
micronucleus_test
micronucleus_test
No
druglikeness.valid
chromosomal_aberration
chromosomal_aberration
No
druglikeness.valid
DNA_damage
DNA_damage
No
druglikeness.valid
carcinogenicity
carcinogenicity
No
druglikeness.valid

LD50_oral
LD50_oral
-
LD50_iv
LD50_iv
-
hepatotoxicity
hepatotoxicity
No
druglikeness.valid
cardiotoxicity
cardiotoxicity
No
druglikeness.valid
nephrotoxicity
nephrotoxicity
No
druglikeness.valid
neurotoxicity
neurotoxicity
No
druglikeness.valid
hERG_inhibition
hERG_inhibition
No
druglikeness.valid

Pgp_substrate
Pgp_substrate
Unknown
druglikeness.valid
Pgp_inhibitor
Pgp_inhibitor
Unknown
druglikeness.valid
BCRP_substrate
BCRP_substrate
Unknown
druglikeness.valid
BCRP_inhibitor
BCRP_inhibitor
Unknown
druglikeness.valid
OATP1B1_substrate
OATP1B1_substrate
Unknown
druglikeness.valid
OATP1B1_inhibitor
OATP1B1_inhibitor
Unknown
druglikeness.valid
OATP1B3_substrate
OATP1B3_substrate
Unknown
druglikeness.valid
OATP1B3_inhibitor
OATP1B3_inhibitor
Unknown
druglikeness.valid

drug_induced_liver_injury
drug_induced_liver_injury
No
druglikeness.valid
QT_prolongation
QT_prolongation
No
druglikeness.valid
skin_sensitization
skin_sensitization
No
druglikeness.valid
respiratory_toxicity
respiratory_toxicity
No
druglikeness.valid
reproductive_toxicity
reproductive_toxicity
No
druglikeness.valid
Peff
Peff
-
Syn_Accessibility
Syn_Accessibility
-
MRTD
MRTD
-
Skin_Sens
Skin_Sens
No
druglikeness.valid
Resp_Sens
Resp_Sens
No
druglikeness.valid
Photo_tox
Photo_tox
No
druglikeness.valid
Ser_ALK
Ser_ALK
-
Ser_GGT
Ser_GGT
-
Ser_LDH
Ser_LDH
-
Ser_AST
Ser_AST
-
Ser_ALT
Ser_ALT
-
Related Diseases

动脉粥样硬化

Atherosclerosis

Corresponding Targets:

LOX-1 (OLR1)AMPK (PRKAA1)EHMT2 (EHMT2)

骨质疏松症

Osteoporosis

Corresponding Targets:

AMPK (PRKAA1)ESR2 (ESR2)PRKCD (PRKCD)

便秘

Constipation

Corresponding Targets:

NR1H4 (NR1H4)SLC5A1 (SLC5A1)GPBAR1 (GPBAR1)

溃疡性结肠炎

Ulcerative Colitis

Corresponding Targets:

AMPK (PRKAA1)TLR4 (TLR4)STAT3 (STAT3)

创伤性脑损伤

Traumatic Brain Injury

Corresponding Targets:

AMPK (PRKAA1)MAPK1 (MAPK1)PIK3CA (PIK3CA)
Plant Sources

芦荟

Aloe vera

相关化合物

Millewanin G结构图
Millewanin G
Millewanin G
CAS号:874303-33-0
分子式:C25H26O7
分子量:438.4760
Gynosaponin I结构图
Gynosaponin I
Gynosaponin I
CAS号:1207861-69-5
分子式:C42H72O12
分子量:769.0260
Panaxyne结构图
Panaxyne
Panaxyne
CAS号:122855-49-6
分子式:C14H20O2
分子量:220.3120
Longiferone B结构图
Longiferone B
Longiferone B
CAS号:1639810-67-5
分子式:C15H22O
分子量:218.3400
3'-Methoxydaidzein结构图
3'-Methoxydaidzein
3'-Methoxydaidzein
CAS号:21913-98-4
分子式:C16H12O5
分子量:284.2670
3'-Methoxydaidzein结构图
3'-Methoxydaidzein
3'-Methoxydaidzein
CAS号:21913-98-4
分子式:C16H12O5
分子量:284.2670